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Cat. No.: B3113465

Get Quote

An In-Depth Technical Guide to 3-(3-Bromophenyl)morpholine Hydrochloride

Introduction
3-(3-Bromophenyl)morpholine hydrochloride is a synthetic organic compound featuring a

morpholine ring attached to a bromophenyl group. As a substituted morpholine, it belongs to a

class of compounds that are of significant interest in medicinal chemistry and drug discovery.

The morpholine scaffold is a versatile and valuable pharmacophore due to its favorable

physicochemical properties, including its ability to improve aqueous solubility and metabolic

stability of drug candidates.[1][2] This heterocycle is a common building block in the synthesis

of a wide range of biologically active molecules, including anticancer, anti-inflammatory, and

antiviral agents.[1][3]

The presence of a bromine atom on the phenyl ring provides a site for further chemical

modification through various cross-coupling reactions, making 3-(3-Bromophenyl)morpholine a

key intermediate in the synthesis of more complex molecules.[4] This guide provides a

comprehensive overview of the chemical and physical properties, synthesis, analytical
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characterization, applications, and safety considerations for 3-(3-Bromophenyl)morpholine
hydrochloride, intended for researchers, scientists, and professionals in the field of drug

development.

Physicochemical Properties
The fundamental physicochemical properties of 3-(3-Bromophenyl)morpholine and its

hydrochloride salt are summarized in the table below. It is important to distinguish between the

free base and the hydrochloride salt, as their properties, particularly solubility, will differ.

Property Value Source

Chemical Name
3-(3-Bromophenyl)morpholine

hydrochloride
-

Molecular Formula C10H13BrClNO [5]

Molecular Weight 278.57 g/mol [5][6]

CAS Number 1391581-41-1 [7]

Appearance
White solid (for related

compounds)
[8]

Solubility Soluble in water
[9] (inferred for hydrochloride

salt)

Storage Temperature 0-8 °C (for a related isomer) [8]

Synthesis and Purification
The synthesis of 3-(3-Bromophenyl)morpholine typically involves a Buchwald-Hartwig

amination reaction, a powerful method for forming carbon-nitrogen bonds. The following is a

representative protocol adapted from the synthesis of a similar isomer, 4-(3-

bromophenyl)morpholine.[4] This is followed by conversion to the hydrochloride salt.

Synthesis of 3-(3-Bromophenyl)morpholine
Experimental Protocol:
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To a reaction flask under an inert atmosphere (e.g., argon), add 1,3-dibromobenzene,

morpholine, and an anhydrous solvent such as toluene.

Add the palladium catalyst, for instance, a mixture of a palladium source like

tris(dibenzylideneacetone)dipalladium(0) and a phosphine ligand such as (R)-BINAP.

Add a base, for example, sodium tert-butoxide, to the reaction mixture.

Heat the mixture to a temperature of around 100°C and stir overnight.

After the reaction is complete (monitored by TLC or LC-MS), cool the mixture to room

temperature.

Dilute the reaction mixture with an organic solvent like ethyl acetate and wash with water and

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by silica gel column chromatography to obtain the desired 3-(3-

Bromophenyl)morpholine.

1,3-Dibromobenzene
+

Morpholine

Buchwald-Hartwig
Amination

(100°C, overnight)

Palladium Catalyst
(e.g., Pd2(dba)3 + BINAP)

Base
(e.g., NaOtBu)

Anhydrous Toluene

Aqueous Workup
(EtOAc, H2O, Brine)

Silica Gel
Chromatography

3-(3-Bromophenyl)morpholine
(Free Base)
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Caption: Synthetic workflow for 3-(3-Bromophenyl)morpholine.

Conversion to Hydrochloride Salt
Experimental Protocol:

Dissolve the purified 3-(3-Bromophenyl)morpholine free base in a suitable anhydrous

organic solvent, such as diethyl ether or ethyl acetate.

Slowly add a solution of hydrochloric acid in the same or a compatible solvent (e.g., 2M HCl

in diethyl ether) dropwise to the stirred solution of the free base at 0°C.

A precipitate of the hydrochloride salt should form.

Stir the mixture for a short period to ensure complete precipitation.

Collect the solid by filtration, wash with a small amount of cold anhydrous solvent, and dry

under vacuum to yield 3-(3-Bromophenyl)morpholine hydrochloride.

Spectroscopic and Analytical Characterization
Characterization of 3-(3-Bromophenyl)morpholine hydrochloride is essential to confirm its

identity and purity. Standard analytical techniques include Nuclear Magnetic Resonance (NMR)

spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography

(HPLC).

Spectroscopic Data
While specific spectra for this exact compound are not readily available in the public domain,

the expected spectroscopic features can be predicted:

¹H NMR: The spectrum would show characteristic signals for the protons on the morpholine

ring, typically in the range of 3-4 ppm. The aromatic protons on the bromophenyl ring would

appear in the aromatic region (around 7-8 ppm) with splitting patterns indicative of their

substitution.
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¹³C NMR: The spectrum would display signals for the carbon atoms of the morpholine ring

(typically around 45-70 ppm) and the bromophenyl ring (in the aromatic region, ~120-140

ppm). The carbon attached to the bromine would have a characteristic chemical shift.

Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak

corresponding to the mass of the free base, with a characteristic isotopic pattern due to the

presence of bromine.[10]

Analytical Methods
High-Performance Liquid Chromatography (HPLC) is a common and reliable method for

assessing the purity of pharmaceutical intermediates.[11]

Experimental Protocol: RP-HPLC Method

Instrumentation: A standard HPLC system with a UV detector.[11]

Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[11]

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium

formate with formic acid) and an organic solvent like methanol or acetonitrile is often

effective.[11][12]

Flow Rate: A typical flow rate is 1.0 mL/min.[11]

Detection: UV detection at a wavelength where the phenyl ring shows strong absorbance

(e.g., 254 nm).[11]

Sample Preparation: Prepare a stock solution of the compound in the mobile phase and

dilute to an appropriate concentration for analysis.
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Caption: Workflow for HPLC analysis of 3-(3-Bromophenyl)morpholine HCl.

Applications in Research and Drug Development

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b3113465/docs?utm_src=pdf-body-img#3-3-bromophenyl-morpholine-hydrochloride-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3113465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Morpholine and its derivatives are widely used in organic synthesis and are key components of

many approved drugs.[3][13] 3-(3-Bromophenyl)morpholine hydrochloride serves as a

valuable building block for the synthesis of more complex molecules with potential therapeutic

applications, particularly in the area of central nervous system (CNS) disorders.[2]

Scaffold for CNS-Active Compounds: The morpholine ring can improve the pharmacokinetic

properties of a molecule, such as solubility and brain permeability, which is crucial for CNS

drug candidates.[2]

Intermediate for Lead Optimization: The bromo-substituent on the phenyl ring allows for

further chemical modifications through reactions like Suzuki, Heck, or Sonogashira cross-

coupling, enabling the exploration of structure-activity relationships (SAR) during lead

optimization.[14]

Precursor to Biologically Active Molecules: Substituted phenylmorpholines are precursors to

compounds that have shown a range of biological activities, including as enzyme inhibitors

and receptor modulators.[2][14][15]

Cross-Coupling Reactions

Diverse Chemical Libraries

3-(3-Bromophenyl)morpholine HCl

Suzuki Coupling
(with Boronic Acids)

Heck Reaction
(with Alkenes)

Sonogashira Coupling
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Caption: Role as a key intermediate in chemical synthesis.

Safety, Handling, and Storage
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As with any chemical, proper safety precautions must be taken when handling 3-(3-
Bromophenyl)morpholine hydrochloride. The safety information is generally based on

related compounds and the morpholine scaffold.

General Handling: Handle in a well-ventilated area or under a chemical fume hood.[16][17]

Avoid contact with skin, eyes, and clothing.[16][17] Do not breathe dust or vapors.[16]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[16][18]

In Case of Exposure:

Eyes: Rinse immediately with plenty of water for at least 15 minutes and seek medical

attention.[16][17]

Skin: Wash off immediately with soap and plenty of water while removing all contaminated

clothing.[17]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen and seek medical

attention.[16]

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

[16]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[16][17] Store

away from strong oxidizing agents.[16][17]

Conclusion
3-(3-Bromophenyl)morpholine hydrochloride is a valuable chemical intermediate with

significant potential in the field of drug discovery and development. Its morpholine core imparts

favorable pharmacokinetic properties, while the bromophenyl group offers a versatile handle for

synthetic diversification. This guide has provided a detailed overview of its chemical properties,

synthesis, characterization, and applications, along with essential safety information. For

researchers and scientists, this compound represents a key starting point for the synthesis of

novel and potentially therapeutic molecules.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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